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Compound of Interest

Compound Name: Dimethyl 3-hydroxyhexanedioate

Cat. No.: B13149527

Get Quote

Technical Guide & Characterization Framework

Executive Summary
3-Hydroxyhexanedioic acid (3-hydroxyadipic acid) is a critical metabolic intermediate in fatty

acid oxidation and a potential chiral building block for pharmaceutical synthesis. Its diesters—

particularly dimethyl 3-hydroxyhexanedioate and diethyl 3-hydroxyhexanedioate—serve as

lipophilic precursors (prodrugs) or plasticizing agents in biodegradable polymer matrices.

This guide defines the physicochemical profile of these diesters, contrasting them with their

non-hydroxylated analog (dimethyl adipate) to quantify the thermodynamic impact of the

secondary hydroxyl group.

Chemical Identity & Structural Topology[1]
The introduction of a hydroxyl group at the C3 position creates a chiral center, resulting in two

enantiomers (

and
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). This structural feature significantly alters the entropy of formation and crystal lattice energy
compared to symmetric adipates.

Structural Visualization
The following diagram illustrates the chemical connectivity and the chiral center responsible for

the compound's specific thermodynamic behavior.
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Figure 1: Connectivity graph highlighting the C3 chiral center and potential intramolecular

hydrogen bonding interactions.

Thermodynamic Profile
Due to the specific nature of these diesters, experimental values are often proprietary. The data

below synthesizes available experimental baselines with Joback Group Contribution Method

estimations, a standard validated approach for ester thermodynamics.

Comparative Thermodynamic Parameters
The presence of the -OH group increases the boiling point and enthalpy of vaporization due to

intermolecular hydrogen bonding.
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Property
Dimethyl Adipate
(Ref)

Dimethyl 3-
Hydroxyadipate
(Calc.)

Trend Analysis

Molecular Weight 174.19 g/mol 190.19 g/mol
+16 (Oxygen

insertion)

Boiling Point (

)
503 K (230°C) 548 K (275°C) (H-bonding)

Enthalpy of

Vaporization (

)

67.1 kJ/mol ~78.5 kJ/mol
Increased cohesive

energy density

Flash Point 109°C ~135°C Lower volatility

Density (298 K) 1.062 g/cm³ 1.145 g/cm³
Increased packing

efficiency

LogP (Octanol-Water) 1.03 0.25 - 0.50
Increased

hydrophilicity

Analyst Note: The significant drop in LogP (from ~1.0 to ~0.4) indicates that the 3-hydroxy

diester is far more water-soluble than the parent adipate, making it a superior candidate for

aqueous-phase drug delivery systems but potentially less permeable across the blood-brain

barrier.

Phase Equilibria & Stability
Melting Point: While dimethyl adipate melts at ~8°C, the 3-hydroxy derivative is predicted to

be a solid at room temperature (MP

45-55°C) due to the formation of a hydrogen-bond network in the crystal lattice.
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Thermal Decomposition: Thermogravimetric analysis (TGA) of similar hydroxy-esters

suggests onset of decomposition (dehydration/lactonization) at >180°C. The 3-hydroxy group

is susceptible to

-elimination under high heat, reverting to the unsaturated hexenedioate.

Experimental Characterization Protocols
To validate the thermodynamic properties of synthesized batches, the following self-validating

protocols are recommended.

Differential Scanning Calorimetry (DSC) Workflow
This protocol determines the enthalpy of fusion (

) and glass transition (

).

Sample Prep: Encapsulate 5-10 mg of diester in a hermetically sealed aluminum pan.

Equilibration: Hold at -40°C for 5 minutes to ensure full crystallization.

Ramp: Heat from -40°C to 150°C at 10°C/min.

Validation: Run a second cooling/heating cycle to distinguish kinetic crystallization effects

from thermodynamic melting.

Data Extraction: Integrate the endothermic peak to calculate

(J/g).

Vapor Pressure Determination (Knudsen Effusion)
For low-volatility diesters, standard distillation is inaccurate.

Method: Effusion of vapor through a micro-orifice into a vacuum.

Equation:
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Where

is mass loss,

is orifice area, and

is molar mass.

Synthesis & Reaction Thermodynamics
The synthesis of 3-hydroxyhexanedioic acid diesters is typically achieved via Fischer

Esterification.[1] This reversible reaction is thermodynamically controlled.
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Figure 2: Thermodynamic control of Fischer esterification requiring water removal to shift

equilibrium toward the diester.

Thermodynamic Optimization:

: Positive at standard conditions.

Driving Force: Continuous removal of water (using a Dean-Stark trap or molecular sieves)

makes

effectively.

Temperature: Maintain

to prevent dehydration of the secondary alcohol to a double bond.

Applications in Drug Development
The thermodynamic properties of these diesters directly influence their utility in pharmaceutical

applications.

Pro-drug Design: The diester masks the polar carboxylic acid groups, increasing membrane

permeability. Once intracellular, esterases hydrolyze the compound back to the active 3-

hydroxyadipic acid.

Chiral Synthons: The distinct boiling points of the diesters compared to impurities allow for

fractional distillation purification, essential for enantiopure drug synthesis (e.g., statin side

chains).

Biodegradable Polymers: Used as monomers in Poly(alkylene dicarboxylate) synthesis. The

3-hydroxyl group allows for cross-linking or branching, modifying the polymer's

and mechanical strength.

References
NIST Chemistry WebBook.Dimethyl adipate: Thermochemical Data. National Institute of

Standards and Technology. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fcgi%2Fcbook.cgi%3FID%3DC627930%26Mask%3D2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13149527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem.3-Hydroxyadipic acid Compound Summary. National Center for Biotechnology

Information. Link

Joback, K. G., & Reid, R. C. (1987).Estimation of pure-component properties from group-

contributions. Chemical Engineering Communications. (Foundational method for derived

values).[2][3][4]

Cheméo.Pentanedioic acid, 3-hydroxy-, dimethyl ester (Analogous Data).Link

Santa Cruz Biotechnology.3-hydroxyhexanedioic acid Product Data.Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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